Cas no 1340136-76-6 (5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid
• CAS No: 1340136-76-6
• MF: C₆H₃F₃O₃S
• MW: 212.146431207657
• MDL: MFCD19613911
• CID: 4589648
• PubChem ID: 63943335
• Update Time: 2025-06-11

5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(trifluoromethyl)sulfanyl]furan-2-carboxylic acid
• 5-(trifluoromethylsulfanyl)furan-2-carboxylic acid
• Z1180252547
• 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid

• MDL： MFCD19613911
• Inchi： 1S/C6H3F3O3S/c7-6(8,9)13-4-2-1-3(12-4)5(10)11/h1-2H,(H,10,11)
• InChI Key： UOVMUFPUISRTAW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 2.9
• Topological Polar Surface Area: 75.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 200.3±40.0 °C at 760 mmHg
• Flash Point: 74.9±27.3 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid

Recent Advances in the Study of 5-(Trifluoromethyl)sulfanylfuran-2-carboxylic Acid (CAS: 1340136-76-6)

The compound 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid (CAS: 1340136-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. The trifluoromethylthio (-SCF3) group, in particular, has been shown to enhance the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for drug development. Researchers have successfully incorporated this moiety into various pharmacophores, yielding compounds with promising activity against a range of biological targets.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of derivatives of 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid as inhibitors of specific enzymes involved in inflammatory pathways. The study employed a combination of computational modeling and in vitro assays to identify the most potent analogs, with several candidates exhibiting nanomolar inhibitory activity. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid have been reported. A 2024 publication in Organic Letters detailed a novel, high-yield synthesis route that utilizes catalytic trifluoromethylthiolation of furan-2-carboxylic acid derivatives. This method offers improved scalability and reduced environmental impact compared to traditional approaches, addressing key challenges in large-scale production.

Ongoing research is exploring the broader applications of this compound in medicinal chemistry. Preliminary results from cell-based assays indicate that certain derivatives may possess antimicrobial properties, particularly against drug-resistant bacterial strains. Further investigation is warranted to elucidate the mechanism of action and optimize the structure-activity relationship.

In conclusion, 5-(trifluoromethyl)sulfanylfuran-2-carboxylic acid (CAS: 1340136-76-6) represents a promising scaffold for drug discovery with multiple potential therapeutic applications. The recent developments in its synthesis and biological evaluation underscore its importance in contemporary pharmaceutical research. Future studies should focus on advancing the most promising derivatives through preclinical development and investigating their pharmacokinetic properties.